Cas no 85523-04-2 (Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI))
![Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI) structure](https://ossimg.kuujia.com/scimg/86000/85523-04-2x500.png)
85523-04-2 structure
Product Name:Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI)
Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI)
- AC1L3QHX
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- Inchi： 1S/C11H16/c1-2-8-6-9(3-1)11-5-4-10(8)7-11/h4-5,8-11H,1-3,6-7H2
- InChI Key： JPAKHMXDXKQUSA-UHFFFAOYSA-N
- SMILES： C12CCCC(C1)C1C=CC2C1
Computed Properties
- Exact Mass: 148.125200510g/mol
- Monoisotopic Mass: 148.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI) Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
85523-04-2 (Tricyclo[4.3.1.12,5]undec-3-ene,(1a,2b,5b,6a)- (9CI)) Related Products
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